Cas no 899968-47-9 (3-(3,4-dimethoxyphenyl)-6-{2-(piperidin-1-yl)ethylsulfanyl}pyridazine)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-{2-(piperidin-1-yl)ethylsulfanyl}pyridazine
• CAS No: 899968-47-9
• MF: C₁₉H₂₅N₃O₂S
• MW: 359.485703229904
• CID: 6153752
• PubChem ID: 7672405
• Update Time: 2025-06-12

3-(3,4-dimethoxyphenyl)-6-{2-(piperidin-1-yl)ethylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-6-{2-(piperidin-1-yl)ethylsulfanyl}pyridazine
• 3-(3,4-dimethoxyphenyl)-6-{[2-(piperidin-1-yl)ethyl]sulfanyl}pyridazine
• AKOS024705070
• 3-(3,4-dimethoxyphenyl)-6-((2-(piperidin-1-yl)ethyl)thio)pyridazine
• CCG-303345
• F2775-0106
• SR-01000916197
• SR-01000916197-1
• 899968-47-9
• 3-(3,4-dimethoxyphenyl)-6-(2-piperidin-1-ylethylsulfanyl)pyridazine

• Inchi： 1S/C19H25N3O2S/c1-23-17-8-6-15(14-18(17)24-2)16-7-9-19(21-20-16)25-13-12-22-10-4-3-5-11-22/h6-9,14H,3-5,10-13H2,1-2H3
• InChI Key： AJKYAYAABMDKGO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=C(C=2)OC)OC)N=N1)CCN1CCCCC1

Computed Properties

• Exact Mass: 359.16674822g/mol
• Monoisotopic Mass: 359.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.8Ų

Additional information on 3-(3,4-dimethoxyphenyl)-6-{2-(piperidin-1-yl)ethylsulfanyl}pyridazine

3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine: A Comprehensive Overview

3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine (CAS No. 899968-47-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a pyridazine core, a dimethoxyphenyl substituent, and a piperidinyl ethyl sulfanyl group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various biomedical research and drug development initiatives.

The pyridazine core is a six-membered heterocyclic ring containing two nitrogen atoms. Pyridazines are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and antiviral properties. The presence of the dimethoxyphenyl substituent enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. Additionally, the piperidinyl ethyl sulfanyl group imparts unique pharmacological properties, such as improved solubility and enhanced receptor binding affinity.

Recent studies have explored the potential therapeutic applications of 3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine. One notable area of research is its anti-inflammatory activity. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine has also shown promise in neurodegenerative disorders. Research has indicated that this compound can modulate the activity of specific neurotransmitter receptors, particularly those involved in the regulation of dopamine and serotonin levels. This suggests that it may have therapeutic potential in conditions such as Parkinson's disease and depression.

In the realm of cancer research, preliminary studies have explored the antiproliferative effects of 3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine. In vitro assays have shown that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a candidate for further investigation in oncology.

The pharmacokinetic profile of 3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine has also been studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, metabolic stability studies have indicated that this compound is resistant to rapid degradation by hepatic enzymes, further supporting its potential as a therapeutic agent.

Safety assessments are crucial for any compound under consideration for clinical use. Preclinical toxicity studies have demonstrated that 3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 3-(3,4-Dimethoxyphenyl)-6-{2-(Piperidin-1-yl)ethylsulfanyl}pyridazine (CAS No. 899968-47-9) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its diverse biological activities, making it an exciting subject for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing unmet medical needs in inflammatory diseases, neurodegenerative disorders, and cancer.